
Thermodynamic Stability of Sodium 2-
Oxogluconate in Aqueous Solution

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Sodium 2-oxogluconate

CAS No.: 36389-86-3

Cat. No.: B3370354

Get Quote

Executive Summary
Sodium 2-oxogluconate (Sodium 2-ketogluconate; Na-2KGA) is a critical intermediate in the

industrial synthesis of L-Ascorbic Acid (Vitamin C) and a potent chelating agent.[1][2] Unlike its

structural analog sodium gluconate, Na-2KGA possesses a ketone group at the C2 position,

introducing significant tautomeric complexity and reactivity.

This guide provides a comprehensive analysis of its thermodynamic behavior. Key findings

indicate that Na-2KGA exhibits extreme aqueous solubility (>50 g/100mL), significantly higher

than its calcium counterpart.[1][2] Its stability is governed by a pH-dependent lactonization

switch: stable in neutral/alkaline forms as a carboxylate salt, but rapidly converting to ascorbic

acid precursors under acidic conditions.[1][2]

Molecular Architecture & Solution Chemistry[2]
Tautomeric Equilibrium
In aqueous solution, the 2-oxogluconate anion does not exist solely as a linear ketone. It

undergoes reversible intramolecular cyclization to form hemiketal pyranose and furanose rings.
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[1] This equilibrium is thermodynamically driven by the stability of the six-membered ring but is

kinetically labile.

Open Chain Form: Linear keto-acid anion.[1][2]

Cyclic Hemiketals: 2,6-pyranoid (dominant) and 2,5-furanoid forms.[1][2]

Crystal Structure
Sodium 2-oxogluconate typically crystallizes as a monohydrate (

).[1][2] The water of hydration is integral to the crystal lattice, stabilizing the sodium
coordination sphere. Dehydration occurs prior to thermal decomposition, typically requiring
temperatures >100°C to remove the lattice water completely.

Thermodynamics of Dissolution
Solubility Profile
While specific solubility tables for Na-2KGA are often proprietary, its behavior can be bounded

by structural analogs and patent literature.[1][2] It is classified as highly soluble, often requiring

antisolvents (e.g., ethanol/methanol) for efficient crystallization.[1][2]

Table 1: Comparative Solubility Data (Aqueous, 25°C)

Compound Solubility ( g/100 mL) Thermodynamic Character

Sodium 2-Oxogluconate > 50.0 (Est.)

High solubility; difficult to

crystallize without

seeding/antisolvent.[1][2]

Sodium Gluconate ~59.0 Highly soluble; stable.[1][3]

Calcium 2-Oxogluconate ~5.0
Sparingly soluble; often used

for purification via precipitation.

2-Oxogluconic Acid (Free Acid) Soluble
Unstable; prone to

lactonization.[1][2]

Note: The dissolution of Na-2KGA is endothermic (
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), meaning solubility increases with temperature.[1][2]

Activity & Ionic Strength
At high concentrations (>1 M), Na-2KGA solutions exhibit significant non-ideal behavior due to

the ionic strength of the dissociated

and

ions.[1][2] The activity coefficient (

) decreases sharply, stabilizing the solution against precipitation even at supersaturated levels
(metastability).[1][2]

Kinetic Stability & Degradation Mechanisms
The thermodynamic stability of Na-2KGA is compromised by three primary degradation vectors.

Vector A: Acid-Catalyzed Lactonization (The Vitamin C
Pathway)
This is the most critical thermodynamic instability.[2] Upon protonation (pH < pKa ≈ 2.5), the

carboxylate group becomes a carboxylic acid, which is nucleophilically attacked by the C4 or

C5 hydroxyl group.

Mechanism: Protonation

Enolization

Lactonization

L-Ascorbic Acid (or degradation products).[1][2]

Control: Maintain pH > 5.0 during storage to lock the molecule in the anionic carboxylate

form.

Vector B: Oxidative Degradation (Browning)
As a reducing sugar derivative, Na-2KGA is susceptible to oxidative attack, leading to chain

scission and the formation of oxalate and tartrate fragments.[1] This is accelerated by transition

metal ions (
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,

) and UV light.[1][2]

Vector C: Thermal Decarboxylation
At elevated temperatures (>60°C), particularly in the presence of amines (Maillard reaction) or

strong alkali, the molecule can decarboxylate or polymerize, forming dark "browning" pigments.

[1]

Na-2-Oxogluconate
(Stable Salt, pH > 5)

2-Oxogluconic Acid
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- H2O (Lactonization) L-Ascorbic Acid
(Vitamin C)

Enolization

Click to download full resolution via product page

Figure 1: Stability pathways of Sodium 2-Oxogluconate.[1][2] The blue node represents the

thermodynamically stable storage form.

Experimental Protocols
Protocol A: High-Precision Solubility Determination
(Gravimetric)
Use this protocol to determine exact solubility limits for specific formulation buffers.[1][2]

Preparation: Calibrate a water bath to the target temperature (

).

Saturation: Add excess Na-2KGA monohydrate to 50 mL of degassed deionized water in a

jacketed vessel.

Equilibration: Stir at 400 RPM for 24 hours. Note: High viscosity at saturation may require

slower stirring to prevent shear heating.
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Filtration: Stop stirring and allow to settle for 1 hour. Filter the supernatant through a 0.22 µm

heated syringe filter (pre-warmed to

) into a pre-weighed weighing boat.

Quantification: Immediately weigh the filtrate (

). Dry in a vacuum oven at 60°C for 48 hours until constant weight (

).

Calculation:

[1][2]

Protocol B: Stability-Indicating HPLC Method
Standard method for detecting degradation to oxalic acid or conversion to ascorbic acid.[1][2]

Column: Anion Exchange (e.g., Aminex HPX-87H or equivalent SAX column).[1][2]

Mobile Phase: 5 mM Sulfuric Acid (

).[1][2]

Flow Rate: 0.6 mL/min.[1][2]

Temperature: 35°C (Control is critical to prevent on-column degradation).

Detection: UV at 210 nm (Carboxyl) and 254 nm (Ascorbic/Enol).[1][2]

Sample Prep: Dilute samples to 1 mg/mL in mobile phase. Inject immediately to prevent

acid-catalyzed degradation in the vial.

Implications for Formulation & Storage[4]
Buffer Selection: Avoid phosphate buffers if calcium ions are present in the matrix, as

Calcium 2-Oxogluconate will precipitate.[2] Use Citrate or Acetate buffers if pH allows.[1][2]
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Chelation: Na-2KGA is a strong sequestrant.[1][2] In formulations containing API (Active

Pharmaceutical Ingredients) with metal centers, calculate the stability constant (

) to prevent metal stripping.[1][2]

Storage: Store as the dry solid monohydrate. Aqueous solutions should be kept at 4°C and

pH 6.0–7.0. Add EDTA (0.05%) to scavenge trace metals and prevent oxidative browning.[1]

[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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